Cas no 2229102-47-8 (2-3-(pentafluoroethyl)phenylpiperidine)

• Product Name: 2-3-(pentafluoroethyl)phenylpiperidine
• CAS No: 2229102-47-8
• MF: C₁₃H₁₄F₅N
• MW: 279.248980998993
• CID: 6283850
• PubChem ID: 165704969
• Update Time: 2025-10-13

2-3-(pentafluoroethyl)phenylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2-3-(pentafluoroethyl)phenylpiperidine
• 2229102-47-8
• EN300-1972287
• 2-[3-(pentafluoroethyl)phenyl]piperidine

• Inchi： 1S/C13H14F5N/c14-12(15,13(16,17)18)10-5-3-4-9(8-10)11-6-1-2-7-19-11/h3-5,8,11,19H,1-2,6-7H2
• InChI Key： GAIPSYRAMIIKCV-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1=CC=CC(=C1)C1CCCCN1)F

Computed Properties

• Exact Mass: 279.10464026g/mol
• Monoisotopic Mass: 279.10464026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Additional information on 2-3-(pentafluoroethyl)phenylpiperidine

Comprehensive Overview of 2-3-(Pentafluoroethyl)phenylpiperidine (CAS No. 2229102-47-8): Properties, Applications, and Research Insights

The compound 2-3-(pentafluoroethyl)phenylpiperidine (CAS No. 2229102-47-8) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and material sciences. This fluorinated phenylpiperidine derivative stands out for its pentafluoroethyl group, which enhances its lipophilicity and metabolic stability, making it a subject of interest for researchers exploring novel bioactive molecules. Its molecular formula and precise weight, along with its highly fluorinated aromatic system, contribute to its distinct physicochemical properties.

In the context of modern drug discovery, 2-3-(pentafluoroethyl)phenylpiperidine is often discussed alongside fluorinated building blocks and piperidine-based scaffolds, which are critical for designing CNS-targeting therapeutics. The pentafluoroethyl moiety is particularly noteworthy, as fluorination is a key strategy to improve drug-like properties, such as membrane permeability and binding affinity. Researchers frequently search for terms like "fluorinated piperidine synthesis" or "pentafluoroethylphenyl applications", reflecting the growing demand for specialized fluorochemicals in medicinal chemistry.

From a synthetic chemistry perspective, the preparation of CAS No. 2229102-47-8 involves multi-step organic transformations, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions. The compound’s electron-deficient aromatic ring makes it a valuable intermediate for further functionalization, aligning with trends in late-stage fluorination and click chemistry. These methodologies are frequently explored in peer-reviewed journals and patents, underscoring the compound’s relevance in cutting-edge research.

Beyond pharmaceuticals, 2-3-(pentafluoroethyl)phenylpiperidine has potential applications in materials science, particularly in the development of fluorinated polymers and liquid crystals. Its ability to influence electronic properties and thermal stability makes it a candidate for advanced optoelectronic devices. Queries such as "fluorinated aromatic compounds in OLEDs" or "piperidine derivatives for materials" highlight the interdisciplinary interest in this compound.

Safety and handling of CAS No. 2229102-47-8 are also critical topics. While not classified as hazardous under standard regulations, proper laboratory practices—such as the use of personal protective equipment (PPE) and fume hoods—are recommended due to its organic fluorine content. Environmental considerations, including fluorocarbon persistence, are increasingly relevant, prompting studies on green fluorination techniques to mitigate ecological impact.

In summary, 2-3-(pentafluoroethyl)phenylpiperidine represents a versatile and scientifically intriguing compound with broad applicability. Its integration into drug discovery pipelines and advanced material design exemplifies the convergence of chemistry and innovation. As research progresses, this compound is poised to play a pivotal role in addressing challenges across multiple industries, from healthcare to sustainable technology.